Cas no 58369-59-8 (Benzenemethanol,2-methoxy-a-(trichloromethyl)-)

• Product Name: Benzenemethanol,2-methoxy-a-(trichloromethyl)-
• CAS No: 58369-59-8
• MF: C₉H₉Cl₃O₂
• MW: 255.52556014061
• CID: 379414
• PubChem ID: 181179
• Update Time: 2025-04-19

Benzenemethanol,2-methoxy-a-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-methoxy-a-(trichloromethyl)-
• 2,2,2-trichloro-1-(2-methoxyphenyl)ethanol
• 58369-59-8
• Benzenemethanol, 2-methoxy-alpha-(trichloromethyl)-
• SCHEMBL7127080
• DTXSID60973928
• 2,2,2-Trichloro-1-(2-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H9Cl3O2/c1-14-7-5-3-2-4-6(7)8(13)9(10,11)12/h2-5,8,13H,1H3
• InChI Key： KPLFBDBZZWTASA-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC=CC=1OC)O)(Cl)Cl

Computed Properties

• Exact Mass: 253.96697
• Monoisotopic Mass: 253.966813
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.9

Experimental Properties

• Density: 1.429
• Boiling Point: 342°C at 760 mmHg
• Flash Point: 160.6°C
• Refractive Index: 1.568
• PSA: 29.46